3-Dimethylaminopropyl(diethoxy)methylsilane, 98%
Overview
Description
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, is an organosilane compound used in a variety of scientific research applications. It is a colorless, volatile liquid with a boiling point of 122°C and a flash point of -14°C. Its chemical formula is C5H13NO2Si and its molecular weight is 139.2 g/mol. It is widely used as a reagent in organic synthesis and in the production of polymers and other materials. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other products.
Scientific Research Applications
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, particularly in the synthesis of polymers and other materials. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other products. It is also used to modify the surface of various materials, such as glass and metals, for improved adhesion.
Mechanism of Action
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, acts as an organosilane compound that is used as a reagent in organic synthesis. It acts as a catalyst in the synthesis of polymers and other materials, and as a modifier of the surface of various materials for improved adhesion. It is also used to modify the surface of various materials, such as glass and metals, for improved adhesion.
Biochemical and Physiological Effects
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, has no known biochemical or physiological effects. It is not a known irritant or toxin, and it is not known to be hazardous to humans or animals.
Advantages and Limitations for Lab Experiments
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, has several advantages for use in laboratory experiments. It is a colorless, volatile liquid with a boiling point of 122°C and a flash point of -14°C. It is also a reagent that is used in organic synthesis and in the production of polymers and other materials. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other products. However, it does have some limitations. It is not a known irritant or toxin, and it is not known to be hazardous to humans or animals.
Future Directions
Some potential future directions for 3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, include:
1. Development of new synthesis methods for the production of polymers and other materials using this compound.
2. Exploration of new applications for 3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, including its use as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other products.
3. Further research into the biochemical and physiological effects of this compound.
4. Investigation into the potential use of 3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, as a surface modifier for various materials.
5. Exploration of new methods for improving the adhesion of various materials using this compound.
6. Development of new methods for the safe and efficient storage and handling of this compound.
7. Investigation into the potential use of this compound in the production of advanced materials.
Synthesis Methods
3-Dimethylaminopropyl(diethoxy)methylsilane, 98%, is synthesized by a reaction between dimethylaminopropyldimethylchlorosilane and diethoxymethane. In the reaction, dimethylaminopropyldimethylchlorosilane is reacted with diethoxymethane in the presence of a base catalyst such as potassium tert-butoxide. The reaction results in the formation of 3-dimethylaminopropyl(diethoxy)methylsilane, 98%.
properties
IUPAC Name |
3-[diethoxy(methyl)silyl]-N,N-dimethylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H25NO2Si/c1-6-12-14(5,13-7-2)10-8-9-11(3)4/h6-10H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZNRMMYTKJBVPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(CCCN(C)C)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H25NO2Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00893636 |
Source
|
| Record name | (N,N-Dimethylaminopropyl)methyldiethoxysilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Dimethylaminopropyl(diethoxy)methylsilane | |
CAS RN |
82925-57-3 |
Source
|
| Record name | 3-(Diethoxymethylsilyl)-N,N-dimethyl-1-propanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=82925-57-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (N,N-Dimethylaminopropyl)methyldiethoxysilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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